Cas no 1804099-63-5 (Ethyl 3-chloro-4-(3-chloropropyl)benzoate)

• Product Name: Ethyl 3-chloro-4-(3-chloropropyl)benzoate
• CAS No: 1804099-63-5
• MF: C₁₂H₁₄Cl₂O₂
• MW: 261.144361972809
• CID: 4956219
• Update Time: 2025-10-17

Ethyl 3-chloro-4-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(3-chloropropyl)benzoate

• Inchi： 1S/C12H14Cl2O2/c1-2-16-12(15)10-6-5-9(4-3-7-13)11(14)8-10/h5-6,8H,2-4,7H2,1H3
• InChI Key： ICAPDUARBMKMOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-chloro-4-(3-chloropropyl)benzoate

Introduction to Ethyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1804099-63-5)

Ethyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1804099-63-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated benzene ring and ethyl ester functional group, which contribute to its distinct chemical properties and reactivity.

The molecular formula of Ethyl 3-chloro-4-(3-chloropropyl)benzoate is C₁₂H₁₄Cl₂O₂, with a molecular weight of approximately 267.14 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a versatile reagent in synthetic chemistry, particularly in the formation of complex organic molecules.

Recent research has focused on the potential applications of Ethyl 3-chloro-4-(3-chloropropyl)benzoate in the development of new pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The study demonstrated that Ethyl 3-chloro-4-(3-chloropropyl)benzoate can be effectively converted into a series of compounds with potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus.

In addition to its pharmaceutical applications, Ethyl 3-chloro-4-(3-chloropropyl)benzoate has also shown promise in materials science. Researchers at the University of California, Berkeley, have investigated the use of this compound as a precursor for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The unique structure of Ethyl 3-chloro-4-(3-chloropropyl)benzoate allows for the creation of polymers with tailored properties, making it a valuable reagent in the development of new materials for industrial and biomedical applications.

The synthesis of Ethyl 3-chloro-4-(3-chloropropyl)benzoate typically involves a multi-step process that includes the chlorination of a substituted benzene ring followed by esterification with ethanol. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

Safety considerations are an important aspect when handling Ethyl 3-chloro-4-(3-chloropropyl)benzoate. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. The compound should be stored in a well-ventilated area away from sources of heat and moisture to maintain its stability and purity.

In conclusion, Ethyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1804099-63-5) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important reagent in various research and industrial settings. Ongoing research continues to explore new uses for this compound, highlighting its significance in modern chemistry.